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Compound of Interest

Compound Name: Pepluanin A

Cat. No.: B15145985 Get Quote

This document provides a detailed overview of the initial physical and spectroscopic

characterization of Pepluanin A, a jatrophane diterpene isolated from Euphorbia peplus L. The

data and methodologies presented are derived from the primary scientific literature introducing

this compound. This guide is intended for researchers, scientists, and professionals in the field

of natural product chemistry and drug development.

Summary of Physical and Spectroscopic Properties
Pepluanin A was isolated as an amorphous solid. The following tables summarize the key

quantitative data obtained during its initial characterization.

Table 1: Physicochemical Properties of Pepluanin A

Property Value

Appearance Amorphous Solid

Molecular Formula C₄₃H₅₁NO₁₅

Molecular Weight 821.87 g/mol [1][2]

Optical Rotation [α]²⁵D +35.8 (c 0.8, CHCl₃)

Table 2: High-Resolution Mass Spectrometry Data
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Technique Ion Calculated m/z Found m/z

HR-FAB-MS [M+H]⁺ 822.3392 822.3362

Table 3: ¹H and ¹³C NMR Spectroscopic Data (500 MHz, CDCl₃)
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Position δC (ppm) δH (ppm, mult., J in Hz)

1 42.1 2.89, m

2 34.6 2.55, m

3 75.1 5.66, d (10.9)

4 44.2 2.71, m

5 78.5 5.48, d (9.4)

6 145.2

7 124.9 5.71, br s

8 74.9 5.58, d (3.5)

9 78.1 5.95, d (3.5)

10 41.3 2.45, m

11 28.9 1.95, m; 1.82, m

12 37.1 1.75, m

13 74.2

14 208.7

15 87.1

16 21.2 1.15, s

17 114.5 5.12, s; 5.01, s

18 28.1 1.25, s

19 19.5 1.10, d (7.0)

20 15.9 0.95, d (7.0)

OAc 170.1, 21.0

OAc 170.0, 21.1

OAc 169.8, 20.9
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OAc 169.5, 20.8

OBz
165.5, 133.1, 129.8 (2C),

128.4 (2C)

8.05, d (7.5, 2H); 7.58, t (7.5,

1H); 7.45, t (7.5, 2H)

ONic
164.2, 153.5, 150.8, 137.1,

126.9, 123.4

9.22, d (2.0); 8.78, dd (4.8,

1.5); 8.32, dt (8.0, 2.0); 7.41,

dd (8.0, 4.8)

Note: Assignments are based

on 2D NMR experiments

(COSY, HSQC, HMBC). Bz

refers to a benzoyl group; Nic

refers to a nicotinoyl group; Ac

refers to an acetyl group.

Experimental Protocols
The methodologies described below are based on the procedures reported in the primary

literature for the isolation and characterization of Pepluanin A.

Plant Material: Whole plants of Euphorbia peplus L. were collected in Campania, Italy.

Extraction: The fresh plant material (3 kg) was macerated and extracted with EtOAc (3 x 5

L). The combined extracts were concentrated under reduced pressure to yield a crude

extract (45 g).

Chromatographic Separation:

The crude extract was subjected to Medium-Pressure Liquid Chromatography (MPLC) on

a silica gel column, eluting with a hexane-EtOAc gradient.

Fractions containing compounds of interest were further purified using High-Performance

Liquid Chromatography (HPLC) on a silica gel column.

Pepluanin A was specifically purified using an HPLC system with a CH₂Cl₂-EtOAc (45:55)

mobile phase, from which it eluted with a retention time (tR) of 20.5 minutes.
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A total of 10.1 mg of pure Pepluanin A was obtained.

Optical Rotation: The specific rotation was measured on a Perkin-Elmer 241 polarimeter

using a sodium lamp (589 nm) at 25 °C. The sample was prepared at a concentration of 0.8

g/100 mL in chloroform (CHCl₃).

Mass Spectrometry: High-resolution mass spectra were acquired using a Fast Atom

Bombardment (FAB) mass spectrometer.

NMR Spectroscopy:

¹H and ¹³C NMR spectra were recorded on a Bruker DRX-500 spectrometer at 500 MHz

and 125 MHz, respectively.

The sample was dissolved in deuterated chloroform (CDCl₃).

Chemical shifts (δ) are reported in parts per million (ppm) and were referenced to the

residual solvent signal.

2D NMR experiments, including COSY, HSQC, and HMBC, were performed to establish

the complete structure and assign all proton and carbon signals.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the isolation and characterization of

Pepluanin A.
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Workflow for the isolation and characterization of Pepluanin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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